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Compound of Interest

Compound Name: Carumonam Sodium

Cat. No.: B1668588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Carumonam Sodium
Carumonam Sodium is a monobactam antibiotic effective against a wide range of Gram-

negative bacteria.[1] It belongs to the β-lactam class of antibiotics and exerts its bactericidal

effect by inhibiting the synthesis of the bacterial cell wall.[2] Specifically, Carumonam Sodium
binds to penicillin-binding proteins (PBPs), which are essential enzymes in the final steps of

peptidoglycan synthesis. This inhibition leads to the weakening of the cell wall and subsequent

cell lysis. Due to its stability against many β-lactamases, Carumonam remains a valuable agent

against resistant bacterial strains. Accurate in vitro susceptibility testing is crucial for

determining its potential efficacy in treating bacterial infections.

Quality Control (QC) Strains and Acceptable Ranges
Standardized quality control procedures are essential to ensure the accuracy and

reproducibility of antimicrobial susceptibility testing (AST). The Clinical and Laboratory

Standards Institute (CLSI) recommends the use of specific American Type Culture Collection

(ATCC) reference strains for monitoring the performance of Carumonam Sodium susceptibility

tests.

The recommended QC strains and their acceptable zone diameter ranges for the disk diffusion

method and minimal inhibitory concentration (MIC) ranges for the broth microdilution method

are summarized below.
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Table 1: Quality Control Ranges for Carumonam Sodium Disk Diffusion Susceptibility Testing

(30 µg disk)

Quality Control Strain ATCC Number Zone Diameter (mm)

Escherichia coli 25922 30 - 36

Pseudomonas aeruginosa 27853 24 - 32

Data sourced from a study published in the Journal of Clinical Microbiology.[3]

Table 2: Quality Control Ranges for Carumonam Sodium Broth Microdilution Susceptibility

Testing

Quality Control Strain ATCC Number MIC (µg/mL)

Escherichia coli 25922 0.03 - 0.25

Pseudomonas aeruginosa 27853 1.0 - 4.0

Data sourced from a study published in the Journal of Clinical Microbiology.[3]

Experimental Protocols
The following are detailed protocols for performing Carumonam Sodium susceptibility testing

using the disk diffusion and broth microdilution methods, based on established CLSI guidelines.

Protocol 1: Kirby-Bauer Disk Diffusion Method
This method assesses the susceptibility of a bacterial isolate to Carumonam Sodium by

measuring the diameter of the zone of growth inhibition around a disk impregnated with a

specific concentration of the antibiotic.

Materials:

Carumonam Sodium 30 µg disks

Mueller-Hinton agar (MHA) plates (4 mm depth)
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QC strains: E. coli ATCC 25922 and P. aeruginosa ATCC 27853

Test bacterial isolates

Sterile saline or Mueller-Hinton broth

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator (35°C ± 2°C)

Calipers or ruler for measuring zone diameters

Procedure:

Inoculum Preparation:

From a pure, overnight culture of the test organism or QC strain, select 3-5 isolated

colonies.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

corresponds to an approximate inoculum density of 1-2 x 10⁸ CFU/mL.

Inoculation of MHA Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted

suspension.

Remove excess fluid by pressing the swab against the inside of the tube.

Streak the swab evenly over the entire surface of the MHA plate in three directions,

rotating the plate approximately 60° between each streaking to ensure uniform growth.

Allow the plate to dry for 3-5 minutes, but no longer than 15 minutes.

Application of Antibiotic Disk:
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Using sterile forceps, aseptically place a Carumonam Sodium (30 µg) disk onto the

inoculated agar surface.

Gently press the disk down to ensure complete contact with the agar.

If testing multiple antibiotics, ensure disks are spaced at least 24 mm apart from center to

center.

Incubation:

Invert the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours.

Interpretation of Results:

After incubation, measure the diameter of the zone of complete growth inhibition (including

the disk diameter) to the nearest millimeter using calipers or a ruler.

For QC strains, the zone diameters should fall within the ranges specified in Table 1. If the

QC results are out of range, the test results for the clinical isolates are considered invalid,

and the test should be repeated.

Protocol 2: Broth Microdilution Method for MIC
Determination
This method determines the minimum inhibitory concentration (MIC) of Carumonam Sodium
that inhibits the visible growth of a bacterial isolate in a liquid growth medium.

Materials:

Carumonam Sodium powder

Cation-adjusted Mueller-Hinton broth (CAMHB)

96-well microtiter plates

QC strains: E. coli ATCC 25922 and P. aeruginosa ATCC 27853

Test bacterial isolates
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Sterile saline or CAMHB

0.5 McFarland turbidity standard

Sterile multichannel pipettes and reagent reservoirs

Incubator (35°C ± 2°C)

Plate reader or manual reading mirror

Procedure:

Preparation of Carumonam Sodium Stock Solution:

Prepare a stock solution of Carumonam Sodium by dissolving the powder in a suitable

solvent as recommended by the manufacturer. The final concentration should be high

enough to achieve the desired range of dilutions.

Preparation of Microtiter Plates:

Prepare serial two-fold dilutions of Carumonam Sodium in CAMHB in a 96-well microtiter

plate. A common range to test for Gram-negative bacteria, considering the QC ranges,

would be from 0.015 to 128 µg/mL.

Each well should contain 100 µL of the diluted antibiotic solution.

Include a growth control well containing 100 µL of CAMHB without any antibiotic and a

sterility control well with uninoculated CAMHB.

Inoculum Preparation:

Prepare a bacterial suspension with a turbidity equivalent to a 0.5 McFarland standard as

described in the disk diffusion protocol.

Dilute this suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Inoculation of Microtiter Plates:
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Within 15 minutes of its preparation, add 10 µL of the standardized and diluted inoculum to

each well of the microtiter plate (except the sterility control well). This will result in a final

volume of 110 µL per well.

Incubation:

Cover the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours.

Interpretation of Results:

Following incubation, determine the MIC by visually inspecting the wells for turbidity or by

using a plate reader. The MIC is the lowest concentration of Carumonam Sodium that

completely inhibits visible growth of the organism.

The growth control well should show distinct turbidity, and the sterility control well should

remain clear.

For the QC strains, the MIC values must fall within the acceptable ranges specified in

Table 2. If the QC results are out of specification, the results for the test isolates are not

valid, and the assay should be repeated.
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Caption: Mechanism of action of Carumonam Sodium.

Experimental Workflow for Disk Diffusion Susceptibility
Testing
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Caption: Workflow for disk diffusion susceptibility testing.
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Experimental Workflow for Broth Microdilution MIC
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Caption: Workflow for broth microdilution MIC testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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